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Compound Name: 2-Amino-4-methoxy-5-nitrobenzonitrile

Cat. No.: B597350

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive review of 2-Amino-4-methoxy-5-nitrobenzonitrile, a key chemical intermediate. Due to the limited d

Introduction

2-Amino-4-methoxy-5-nitrobenzonitrile is a substituted aromatic compound containing amino, methoxy, nitro, and nitrile functional groups. While s

Physicochemical Properties (Inferred)

Quantitative data for 2-Amino-4-methoxy-5-nitrobenzonitrile is not readily available. The following table summarizes the known properties of struct

Property

CAS Number

Molecular Formula

Molecular Weight

Melting Point

Appearance

Solubility

Synthesis and Experimental Protocols

Direct experimental protocols for the synthesis of 2-Amino-4-methoxy-5-nitrobenzonitrile have not been reported in the reviewed literature. Howev

Proposed Synthetic Pathway

A potential route to synthesize 2-Amino-4-methoxy-5-nitrobenzonitrile could start from 2-amino-4-methoxybenzonitrile. The key step would be the

digraph "Synthetic Pathway for 2-Amino-4-methoxy-5-nitrobenzonitrile" {
graph [rankdir="LR", splines=ortho, nodesep=0.5];
node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4", co
edge [fontname="Arial", fontsize=9, color="#34A853"];

"2-Amino-4-methoxybenzonitrile" -> "Intermediate" [label="Nitrating Agent\n(e.g., HNO3/H2S504)"1;
"Intermediate" -> "2-Amino-4-methoxy-5-nitrobenzonitrile" [label="Purification"];

}
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Applications in Research and Development

Given its structure, 2-Amino-4-methoxy-5-nitrobenzonitrile is a promising intermediate for the synthesis of a

Pharmaceutical Synthesis: The amino group can be acylated, alkylated, or used in cyclization reactions to f¢

Dye and Pigment Industry: Aromatic amines are common precursors in the synthesis of azo dyes.[6] The chromoy

Safety and Handling

Specific toxicity data for 2-Amino-4-methoxy-5-nitrobenzonitrile is not available. However, based on the know

Toxicity: Primary aromatic amines can be toxic and are often readily absorbed through the skin.[7] Nitroaror

Handling: Standard laboratory safety precautions should be followed. This includes the use of personal prote

Conclusion

While direct experimental data on 2-Amino-4-methoxy-5-nitrobenzonitrile is limited, a comprehensive technical
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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